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Compound of Interest

Compound Name: PSTAIR

Cat. No.: B151672

For laboratory personnel engaged in research and development, particularly in the fields of cell
cycle regulation and cancer biology, the PSTAIR monoclonal antibody is a critical tool for the
detection of cyclin-dependent kinases (CDKSs).[1][2][3][4] Given its biological nature, adherence
to stringent safety protocols is paramount to ensure the well-being of researchers and the
integrity of experimental outcomes. This guide provides essential safety, handling, and disposal
information for the PSTAIR antibody.

Personal Protective Equipment (PPE)

When handling the PSTAIR antibody, which is often supplied in a solution containing
preservatives such as sodium azide, appropriate personal protective equipment is crucial.[3][4]
The recommended PPE serves to minimize exposure to the antibody and any accompanying
chemical components.
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PPE Component Specification Purpose

o ) To prevent skin contact with
Nitrile or latex, chemical-

Gloves ) the antibody solution and
resistant .
preservatives.
Safety glasses with side To protect the eyes from

Eye Protection )
shields or goggles splashes or aerosols.

To protect personal clothing
Lab Coat Standard laboratory coat ] o
and skin from contamination.

) A fume hood may be used if
) ) Not generally required for _ _ o
Respiratory Protection ) there is a risk of aerosolization
standard handling ) ) N
or if handling large quantities.

Note: Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for
the most accurate and up-to-date PPE recommendations.

Operational Plan: Handling and Storage

Proper handling and storage are vital for maintaining the efficacy of the PSTAIR antibody and
ensuring a safe laboratory environment.

Receiving and Storage:

e Upon receipt, inspect the package for any signs of damage or leakage.

o The PSTAIR antibody is typically shipped on dry ice or at 4°C.[4][5]

o For long-term storage, it is recommended to store the antibody at -20°C.[1][4][5]
e Some formulations may be lyophilized and should be stored at -20°C.[3]

¢ Avoid repeated freeze-thaw cycles, which can denature the antibody.[3] It is best practice to
aliquot the antibody into smaller, single-use volumes upon first use.

Preparation and Use:
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o Before use, gently thaw the antibody on ice.
 Briefly centrifuge the vial to collect the solution at the bottom.

 Dilute the antibody to the desired working concentration using the recommended buffer as
specified in the product datasheet or experimental protocol.

 All handling of the antibody solution should be performed in a clean and designated
workspace, such as a laminar flow hood, to prevent contamination.

Disposal Plan

Disposal of the PSTAIR antibody and any contaminated materials must be carried out in
accordance with institutional and local regulations for biological and chemical waste.

e Liquid Waste: Unused or waste antibody solutions should be collected in a designated
hazardous waste container. Due to the common presence of sodium azide, which is acutely
toxic, this waste should be treated as chemical waste.

o Solid Waste: All disposable materials that have come into contact with the antibody, such as
pipette tips, tubes, and gloves, should be disposed of in a biohazard waste container.

e Sharps: Any contaminated sharps, such as needles or razor blades, must be placed in a
designated sharps container.

Experimental Protocol: Western Blotting

The PSTAIR antibody is frequently used in Western blotting to detect CDK proteins. The
following is a generalized protocol.

Materials:
o Cell lysates
o SDS-PAGE gels

o Transfer buffer
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 Nitrocellulose or PVDF membrane

» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
o PSTAIR primary antibody

o HRP-conjugated secondary antibody

e Chemiluminescent substrate

e Wash buffer (TBST)

Procedure:

Protein Separation: Separate proteins from cell lysates by SDS-PAGE.
» Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

e Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent
non-specific antibody binding.

¢ Primary Antibody Incubation: Incubate the membrane with the PSTAIR primary antibody at
the recommended dilution (e.g., 1:4000) overnight at 4°C with gentle agitation.[5]

e Washing: Wash the membrane three times for 10 minutes each with wash buffer.

e Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated
secondary antibody at the appropriate dilution for 1 hour at room temperature.

e Washing: Repeat the washing step.

o Detection: Add the chemiluminescent substrate and visualize the protein bands using an
imaging system.

Experimental Workflow

The following diagram illustrates a typical workflow for a Western blotting experiment using the
PSTAIR antibody.
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Figure 1. Western Blotting Workflow for PSTAIR Antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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